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Cat. No.: B1589771 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Ro 8-4304 is a potent and selective antagonist of the N-methyl-D-aspartate (NMDA) receptor,

demonstrating a significant preference for the GluN2B (formerly NR2B) subunit.[1][2][3][4] This

selectivity makes it a valuable tool for investigating the physiological and pathological roles of

GluN2B-containing NMDA receptors in the central nervous system. These application notes

provide detailed protocols for the use of Ro 8-4304 in various in vitro experimental paradigms.

Key Characteristics of Ro 8-4304:

Mechanism of Action: Ro 8-4304 is a non-competitive and voltage-independent antagonist of

the NMDA receptor.[1] Its mode of action is state-dependent, exhibiting a higher affinity for

the activated and desensitized states of the receptor compared to the resting state.

Selectivity: It displays over 100-fold higher affinity for recombinant NR1/NR2B receptors than

for NR1/NR2A receptors.

Binding Kinetics: Ro 8-4304 exhibits markedly faster kinetics of binding and unbinding to the

NMDA receptor compared to ifenprodil, another NR2B-selective antagonist.
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The following tables summarize the inhibitory concentrations (IC₅₀) of Ro 8-4304 under various

experimental conditions as reported in the literature.

Table 1: IC₅₀ of Ro 8-4304 on NMDA-induced currents in rat cultured cortical neurons.

NMDA Concentration Ro 8-4304 IC₅₀ Reference

10 µM 2.3 µM

100 µM 0.36 µM

Table 2: Effect of Spermine on Ro 8-4304 IC₅₀ for NMDA (100 µM)-evoked currents.

Spermine Concentration Ro 8-4304 IC₅₀ Reference

0 mM 0.6 µM

1 mM 3.0 µM

3 mM 7.5 µM

Signaling Pathway of Ro 8-4304 Action
The following diagram illustrates the mechanism of action of Ro 8-4304 at the NMDA receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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